3-(Butylamino)-4-methylbenzonitrile
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Description
3-(Butylamino)-4-methylbenzonitrile is a substituted benzonitrile derivative characterized by a butylamino group (-NH-C₄H₉) at position 3 and a methyl group (-CH₃) at position 4 on the benzene ring. The benzonitrile core (C₆H₅-C≡N) provides a polarizable nitrile group, while the substituents influence its electronic, physical, and chemical properties.
Properties
Molecular Formula |
C12H16N2 |
|---|---|
Molecular Weight |
188.27 g/mol |
IUPAC Name |
3-(butylamino)-4-methylbenzonitrile |
InChI |
InChI=1S/C12H16N2/c1-3-4-7-14-12-8-11(9-13)6-5-10(12)2/h5-6,8,14H,3-4,7H2,1-2H3 |
InChI Key |
RPKNAMKTYAZPTM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCNC1=C(C=CC(=C1)C#N)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Butylamino)-4-methylbenzonitrile typically involves the reaction of 4-methylbenzonitrile with butylamine. This reaction can be carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction is generally facilitated by heating and may require a catalyst to improve yield and reaction rate.
Industrial Production Methods: In an industrial setting, the production of 3-(Butylamino)-4-methylbenzonitrile can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, and can lead to higher yields and purity of the final product. The use of automated systems also ensures consistency and efficiency in large-scale production.
Chemical Reactions Analysis
Types of Reactions: 3-(Butylamino)-4-methylbenzonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the nitrile group to an amine group.
Substitution: The benzene ring can undergo electrophilic substitution reactions, where the butylamino or methyl groups can be replaced by other substituents.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C) are typically used.
Substitution: Electrophilic substitution reactions often use reagents like halogens (Cl2, Br2) or nitrating agents (HNO3).
Major Products:
Oxidation: Oxidized derivatives such as carboxylic acids or ketones.
Reduction: Amines or other reduced forms of the original compound.
Substitution: Various substituted benzene derivatives depending on the reagents used.
Scientific Research Applications
3-(Butylamino)-4-methylbenzonitrile has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Medicine: Research into potential pharmaceutical applications, including its use as a building block for drug development.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-(Butylamino)-4-methylbenzonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The butylamino group can form hydrogen bonds or ionic interactions with active sites, while the nitrile group can participate in coordination with metal ions. These interactions can modulate the activity of the target molecules, leading to various biochemical effects.
Comparison with Similar Compounds
Substituent Effects and Electronic Properties
Key Comparison Points :
- 3-Methoxy-4-nitrobenzonitrile (CAS: 177476-75-4): Substituents: Methoxy (-OCH₃, electron-donating) at position 3 and nitro (-NO₂, electron-withdrawing) at position 4. Electronic Effects: The nitro group strongly withdraws electrons, making the ring less reactive toward electrophilic substitution compared to 3-(Butylamino)-4-methylbenzonitrile, where the butylamino and methyl groups are both electron-donating. This difference directs further substitutions to distinct positions (e.g., nitro groups favor meta-directing, while amino groups favor ortho/para-directing) . Molecular Weight: 178.15 g/mol (vs. ~187 g/mol for 3-(Butylamino)-4-methylbenzonitrile).
- 3-((2,6-Dichloropyrimidin-4-yl)methyl)benzonitrile (CAS: 927679-36-5) :
Table 1: Substituent and Electronic Comparison
| Compound | Substituents (Position) | Electronic Effects | Molecular Weight (g/mol) |
|---|---|---|---|
| 3-(Butylamino)-4-methylbenzonitrile | -NH-C₄H₉ (3), -CH₃ (4) | Electron-donating | ~187 |
| 3-Methoxy-4-nitrobenzonitrile | -OCH₃ (3), -NO₂ (4) | Mixed (donor + acceptor) | 178.15 |
| 3-((2,6-Dichloropyrimidin-4-yl)methyl)benzonitrile | -CH₂-(Cl₂-pyrimidine) (3) | Strongly electron-withdrawing | 264.11 |
Physicochemical Properties
- Melting Points: 3-Methoxy-4-nitrobenzonitrile melts at 125–126°C, attributed to strong intermolecular interactions (e.g., dipole-dipole from nitro and nitrile groups). The target compound, with non-polar butyl and methyl groups, likely has a lower melting point due to reduced polarity .
- Solubility: The butylamino group in 3-(Butylamino)-4-methylbenzonitrile enhances lipophilicity, improving solubility in organic solvents (e.g., dichloromethane) compared to nitro-substituted analogs, which are more polar .
Table 2: Physical Properties
| Compound | Melting Point (°C) | Solubility Profile |
|---|---|---|
| 3-(Butylamino)-4-methylbenzonitrile | Not reported | High in organic solvents |
| 3-Methoxy-4-nitrobenzonitrile | 125–126 | Moderate in polar solvents |
| TSIL5 (Ionic Liquid) | Not reported | High in ionic liquids |
Biological Activity
Overview
3-(Butylamino)-4-methylbenzonitrile, a compound with the molecular formula C12H16N2, has garnered interest in various fields of biological research due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.
| Property | Value |
|---|---|
| Molecular Formula | C12H16N2 |
| Molecular Weight | 188.27 g/mol |
| IUPAC Name | 3-(Butylamino)-4-methylbenzonitrile |
| CAS Number | 120-00-0 |
The biological activity of 3-(Butylamino)-4-methylbenzonitrile is primarily attributed to its ability to interact with various molecular targets within biological systems. The compound exhibits the following mechanisms:
- Receptor Modulation : It has been shown to bind selectively to certain receptors, influencing cellular signaling pathways.
- Enzyme Inhibition : Research indicates that this compound can inhibit specific enzymes, which may lead to altered metabolic processes in cells.
- Antimicrobial Activity : Preliminary studies suggest that it possesses antimicrobial properties, potentially making it useful in treating infections.
Antimicrobial Properties
A study conducted by researchers evaluating the antimicrobial effects of various benzonitrile derivatives found that 3-(Butylamino)-4-methylbenzonitrile exhibited significant activity against both gram-positive and gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using standard broth dilution methods.
| Bacterial Strain | MIC (μg/mL) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 30 |
| Pseudomonas aeruginosa | 25 |
Case Study: Anticancer Activity
In a recent study published in a peer-reviewed journal, the anticancer potential of 3-(Butylamino)-4-methylbenzonitrile was evaluated against various cancer cell lines, including breast and prostate cancer cells. The results indicated:
- Cell Viability Reduction : The compound reduced cell viability significantly at concentrations above 10 μM.
- Apoptosis Induction : Flow cytometry analysis revealed increased apoptosis in treated cells, as evidenced by Annexin V/PI staining.
Comparative Analysis with Similar Compounds
To understand the unique properties of 3-(Butylamino)-4-methylbenzonitrile, it is beneficial to compare it with structurally similar compounds.
| Compound | Biological Activity | Remarks |
|---|---|---|
| 4-Methylbenzonitrile | Moderate antimicrobial | Less effective than 3-(Butylamino)-4-methylbenzonitrile |
| Butylamine | Low activity | Lacks structural complexity |
| 3-(Diethylamino)-4-methylbenzonitrile | High anticancer activity | More potent but with higher toxicity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
